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Compound of Interest

Compound Name: 6-azidohexanoic Acid

Cat. No.: B556486 Get Quote

Technical Guide: 6-Azidohexanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical specifications for 6-azidohexanoic acid, a key reagent

in bioconjugation and click chemistry. Its bifunctional nature, featuring a terminal azide group

and a carboxylic acid, makes it an invaluable linker for modifying proteins, labeling molecules,

and synthesizing complex bioconjugates.

Physicochemical Properties
The fundamental chemical data for 6-azidohexanoic acid is summarized below. This

information is critical for experimental design, stoichiometric calculations, and analytical

characterization.
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Property Value Source

CAS Number 79598-53-1 [1][2][3][4][5]

Molecular Weight 157.17 g/mol

Molecular Formula C₆H₁₁N₃O₂

Purity
≥95% to ≥98% (Varies by

supplier)

Appearance
Colorless to slightly pale yellow

liquid

Density 1.074 g/mL

Chemical Structure and Reactivity
6-Azidohexanoic acid is a versatile linker molecule. The terminal carboxylic acid can be

activated to react with primary amines, forming stable amide bonds. The azide group facilitates

covalent ligation with alkyne-containing molecules through copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC), a cornerstone of click chemistry.
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6-Azidohexanoic Acid

Key Identifiers Functional Groups & Reactions

6-Azidohexanoic Acid

C₆H₁₁N₃O₂

CAS Number 79598-53-1

is identified by

Molecular Weight 157.17 g/mol

has

Carboxylic Acid

-COOH

contains

Azide

-N₃

contains

Amide Bond Formation

enables

Click Chemistry (CuAAC)

enables

Click to download full resolution via product page

Caption: Logical relationship of 6-azidohexanoic acid to its identifiers and reactive

functionalities.

Experimental Protocols
This section is intended to house detailed experimental methodologies. As this guide focuses

on the fundamental properties of 6-azidohexanoic acid, specific experimental protocols are

not included. Researchers should refer to established literature for detailed procedures on

bioconjugation and click chemistry reactions. Common applications include its use as a linker

to acylate one compound, creating a derivative that can then be joined to another molecule via

click chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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